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Compound of Interest

Compound Name: Flutropium

Cat. No.: B1209967 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential guidance for the safe handling and disposal of

Flutropium bromide in a laboratory setting. Adherence to these procedures is critical to ensure

personnel safety and mitigate potential occupational hazards associated with this potent

anticholinergic compound.

Hazard Identification and Personal Protective
Equipment (PPE)
Flutropium bromide is an anticholinergic agent that requires careful handling to prevent

accidental exposure.[1][2] Inhalation, ingestion, or skin contact can lead to adverse effects. The

primary hazards include eye irritation, and potential systemic effects typical of anticholinergic

compounds, such as dry mouth, blurred vision, and dizziness.[3]

The following Personal Protective Equipment (PPE) is mandatory when handling Flutropium
bromide.

Table 1: Personal Protective Equipment (PPE) for Handling Flutropium Bromide
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Protection Type Specific Recommendations Standard

Hand Protection

Chemical-impermeable gloves

(e.g., Nitrile) inspected before

use.

EU Directive 89/686/EEC, EN

374

Eye/Face Protection
Tightly fitting safety goggles

with side-shields.
EN 166 (EU) or NIOSH (US)

Skin and Body
Fire/flame resistant and

impervious clothing; lab coat.
-

Respiratory

Use in a well-ventilated area. If

exposure limits may be

exceeded or irritation is

experienced, a full-face

respirator is required.

-

Operational Plan for Safe Handling
A systematic approach to handling Flutropium bromide is essential to minimize exposure risk.

The following step-by-step guide outlines the key operational procedures.

2.1. Receiving and Storage

Upon receipt, inspect the container for any damage or leaks.

Store in a tightly sealed container in a cool, dry, and well-ventilated area.

Keep away from sources of ignition.[4]

2.2. Preparation and Handling

All handling of Flutropium bromide powder should be conducted in a designated area, such

as a chemical fume hood, to avoid dust formation and inhalation.[4]

Wear all prescribed PPE as detailed in Table 1.

Avoid contact with skin and eyes.[4]
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Use non-sparking tools to prevent ignition.[4]

Wash hands thoroughly after handling.

2.3. Experimental Use

Ensure adequate ventilation throughout the experiment.[4]

Keep containers closed when not in use.

Be aware of the potential for electrostatic discharge and take appropriate precautions.[4]

Disposal Plan
Proper disposal of Flutropium bromide and contaminated materials is crucial to prevent

environmental contamination and accidental exposure.

Waste Flutropium Bromide: Dispose of as hazardous chemical waste in accordance with

local, state, and federal regulations. Do not dispose of down the drain.

Contaminated Materials: All disposable PPE (gloves, etc.), weighing papers, and other

contaminated materials should be collected in a designated, sealed hazardous waste

container.

Empty Containers: Rinse empty containers thoroughly with a suitable solvent (e.g., ethanol)

and dispose of the rinsate as hazardous waste.

Emergency Procedures
In the event of an accidental exposure, immediate action is necessary.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.

Skin Contact: Remove contaminated clothing and wash skin with soap and water. Seek

medical attention if irritation persists.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.echemi.com/sds/flutropium-bromide-pd1805145486.html
https://www.echemi.com/sds/flutropium-bromide-pd1805145486.html
https://www.echemi.com/sds/flutropium-bromide-pd1805145486.html
https://www.benchchem.com/product/b1209967?utm_src=pdf-body
https://www.benchchem.com/product/b1209967?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1209967?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen. If

not breathing, give artificial respiration. Seek immediate medical attention.[4]

Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical

attention.

Quantitative Data Summary
The following table summarizes key quantitative data for Flutropium bromide.

Table 2: Quantitative Data for Flutropium Bromide

Property Value Reference

Molecular Formula C24H29BrFNO3 [1]

Molecular Weight 478.39 g/mol [1]

Melting Point 192-193 °C (decomposes) [1]

LD50 (Oral, Rat)
830 mg/kg (male), 740 mg/kg

(female)
[1]

LD50 (Intravenous, Rat)
16.4 mg/kg (male), 18.4 mg/kg

(female)
[1]

Personal Protective Equipment (PPE) Selection
Workflow
The following diagram illustrates the decision-making process for selecting the appropriate PPE

when handling Flutropium bromide.
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PPE Selection Workflow for Flutropium Bromide

Risk Assessment
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Disposal
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- Double Gloves
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as hazardous waste
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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